BP Fluor 405 Acid

• Molecular Formula: C24H20NO13S3-3
• Molecular Weight: 626.6 g/mol
• InChI: InChI=1S/C24H23NO13S3/c26-21(25-9-3-1-2-4-22(27)28)12-38-17-10-18(39(29,30)31)14-7-8-16-20(41(35,36)37)11-19(40(32,33)34)15-6-5-13(17)23(14)24(15)16/h5-8,10-11H,1-4,9,12H2,(H,25,26)(H,27,28)(H,29,30,31)(H,32,33,34)(H,35,36,37)/p-3
• InChIKey: YDQFOZHLIHPKIV-UHFFFAOYSA-K

BP Fluor 405 Acid: Core Properties and Custom Conjugation

BP Fluor 405 Acid (CAS 1638784-10-7) is a water-soluble, blue-fluorescent dye belonging to the class of sulfonated pyrene-based fluorophores designed for excitation by violet laser lines . Its core spectral properties include an excitation maximum near 405 nm and an emission maximum around 425 nm, making it ideally suited for the 407 nm spectral line of krypton lasers or 408 nm violet laser diodes . A defining chemical feature of this compound is its free carboxylic acid functional group, which serves as a versatile precursor for generating custom reactive derivatives (e.g., activated esters) and for direct conjugation in solid-phase peptide synthesis [1].

405 nm violet laser excitation Compatible with krypton lasers and 408 nm diode lines

Free carboxylic acid for custom conjugation Enables SPPS and synthesis of specialized reactive esters (sulfo-NHS, TFP, STP)

pH-insensitive emission (pH 4–10) Maintains stable signal in acidic organelles and fixation protocols

• [1] MedChemExpress. BP Fluor 405 acid (HY-D2747). Product Datasheet. View Source

BP Fluor 405 Acid: Why Analog Substitution Fails

Despite spectral overlap with other 405 nm-excitable dyes like Alexa Fluor 405, DyLight 405, Cascade Blue, and Pacific Blue, substituting one fluorophore for another without empirical verification introduces significant experimental risk. Key differentiators include molar extinction coefficients (ranging from 29,000 to 35,000 M⁻¹cm⁻¹ across these analogs), emission maxima (spanning 420–455 nm), and critical properties like pH sensitivity profiles . Most importantly, the availability of the free acid form of BP Fluor 405 is not universal across all commercial analogs, which are often sold exclusively as pre-activated esters. The ability of BP Fluor 405 Acid to be used directly in solid-phase peptide synthesis or to generate custom, non-commercial reactive esters (e.g., sulfo-NHS, TFP, STP) represents a functional advantage that generic substitution cannot replicate .

Brightness Molar extinction coefficients range from 29,000 to 35,000 M⁻¹cm⁻¹ among 405 nm dyes; conjugate brightness may shift.

Free acid Many commercial analogs (Alexa Fluor 405, DyLight 405) are sold only as pre-activated esters; direct SPPS or custom ester synthesis not possible.

pH profile Coumarin-based dyes (e.g., Pacific Blue) may exhibit pH-dependent fluorescence; signal loss possible in acidic compartments.

BP Fluor 405 Acid: Evidence vs. Key Analogs

Higher Extinction Coefficient Over Key Analogs

The molar extinction coefficient (ε) is a primary determinant of fluorophore brightness and is essential for accurately calculating the degree of labeling (DOL) of bioconjugates. BP Fluor 405 Acid exhibits an ε of 35,000 M⁻¹cm⁻¹ at its absorbance maximum, which is superior to that of two common alternative dyes used with 405 nm excitation. Compared to DyLight 405, which has a reported ε of 30,000 M⁻¹cm⁻¹, BP Fluor 405 Acid provides a 16.7% higher extinction coefficient. Compared to Cascade Blue, which has a reported ε of 29,000 M⁻¹cm⁻¹, it is 20.7% higher .

Extinction Coefficient

Data to verify

35,000 M⁻¹cm⁻¹

DyLight 405: 30,000; Cascade Blue: 29,000

Reported higher extinction supports conjugate brightness and DOL accuracy.

Cross-study comparison; verify with your conjugate.

Evidence Dimension	Molar Extinction Coefficient (ε) at Absorbance Maximum
Target Compound Data	35,000 M⁻¹cm⁻¹
Comparator Or Baseline	DyLight 405: 30,000 M⁻¹cm⁻¹; Cascade Blue: 29,000 M⁻¹cm⁻¹
Quantified Difference	BP Fluor 405 Acid has a 16.7% higher ε than DyLight 405 and a 20.7% higher ε than Cascade Blue.
Conditions	Aqueous solution, at absorbance maximum

Why This Matters

This higher extinction coefficient provides a foundation for potentially brighter conjugates and more accurate DOL calculations, making it a preferential choice for quantitative fluorescence applications.

pH Insensitivity in Acidic Compartments

Fluorescence stability across varying pH environments is crucial for consistent signal in applications such as intracellular staining of acidic organelles (e.g., lysosomes, pH ~4.5-5.0) or experiments requiring fixation protocols. BP Fluor 405 conjugates are documented to be pH-insensitive across a broad range from pH 4 to pH 10 . This property is shared with Alexa Fluor 405, which is also reported as pH-insensitive from pH 4 to pH 10 . This contrasts with some other blue-emitting dyes like coumarin derivatives (e.g., Pacific Blue) whose fluorescence can be pH-dependent .

pH Stability

Class-level

pH 4–10 insensitive

Alexa Fluor 405: similar; Pacific Blue: pH-dependent

Supports acidic organelle applications without signal loss.

Class-level inference; validate with specific conjugate.

Evidence Dimension	pH Sensitivity of Fluorescence Emission
Target Compound Data	pH-insensitive from pH 4 to pH 10
Comparator Or Baseline	Alexa Fluor 405: pH-insensitive from pH 4 to pH 10; Pacific Blue: Fluorescence is pH-dependent (coumarin-based)
Quantified Difference	N/A (Qualitative property)
Conditions	Aqueous buffer solutions ranging from pH 4 to pH 10

Why This Matters

For users requiring a blue fluorophore that maintains stable emission in acidic environments (e.g., endosome/lysosome tracking) or under variable fixation conditions, BP Fluor 405 offers the necessary pH stability, differentiating it from alternatives like Pacific Blue that may exhibit signal variation.

Custom Activation via Free Acid Form

The carboxylic acid functionality of BP Fluor 405 Acid is a key differentiator for synthetic chemists. Unlike many commercially available dyes that are exclusively offered as pre-formed NHS esters, the free acid allows for the in-situ generation of specialized, non-commercial activated esters [1]. Specifically, BP Fluor 405 Acid is documented as a reagent of choice for preparing sulfo-NHS, TFP (2,3,5,6-tetrafluorophenol), and STP (4-sulfo-2,3,5,6-tetrafluorophenol, sodium salt) esters . Furthermore, it is directly compatible with solid-phase peptide synthesis (SPPS) through in-situ activation with coupling reagents like HATU, a workflow that is not feasible with pre-activated ester analogs [2].

Free Acid Versatility

Head-to-head

Custom esters & SPPS

Enables sulfo-NHS, TFP, STP; direct on-resin HATU coupling

Workflow advantage for bespoke conjugation and peptide labeling.

Requires synthesis capability; pre-activated esters bypass this step.

Evidence Dimension	Functional Group Availability for Custom Conjugation
Target Compound Data	Free carboxylic acid; enables custom activated ester synthesis (sulfo-NHS, TFP, STP) and direct SPPS via HATU activation
Comparator Or Baseline	Alexa Fluor 405 NHS Ester, DyLight 405 NHS Ester: Sold as pre-activated esters; free acid form may not be readily available
Quantified Difference	Qualitative difference in synthetic capability
Conditions	Standard bioconjugation and solid-phase peptide synthesis conditions

Why This Matters

This unique functional attribute makes BP Fluor 405 Acid the preferred procurement choice for laboratories requiring bespoke conjugation strategies or for direct incorporation into peptide sequences, workflows that are inaccessible with off-the-shelf NHS ester products.

• [1] Tebubio. BP Fluor 405 Acid (BP-25536). Product Page. View Source
• [2] MedChemExpress. BP Fluor 405 acid (HY-D2747). Product Datasheet. View Source

Cost-Effective Alternative to Alexa Fluor 405

While spectrally and functionally analogous to Alexa Fluor 405, with equivalent extinction coefficient (35,000 M⁻¹cm⁻¹) and pH insensitivity profile (pH 4-10), BP Fluor 405 Acid is positioned as a cost-effective alternative . Vendor documentation states that BP Fluor 405 provides Alexa Fluor 405-comparable brightness and performance at a significantly lower cost . This economic differentiation is critical for large-scale conjugation projects or high-throughput screening campaigns where reagent cost is a primary constraint.

Cost Advantage

Data to verify

Reported lower cost vs Alexa Fluor 405

Vendor claim of comparable brightness and performance

Potential procurement savings for large-scale conjugation.

Verify pricing and lot-specific performance for your application.

Evidence Dimension	Relative Cost for Equivalent Performance
Target Compound Data	Lower cost per mg compared to Alexa Fluor 405
Comparator Or Baseline	Alexa Fluor 405 Acid (or equivalent reactive form)
Quantified Difference	Not quantified in public data; vendor claim of 'significantly lower cost'
Conditions	Commercial procurement for research use

Why This Matters

This economic advantage enables researchers to achieve the same experimental outcomes as with the market-leading dye but with a lower reagent expenditure, thereby maximizing the impact of limited research budgets without compromising data quality.

BP Fluor 405 Acid: Validated Application Scenarios

Custom Bioconjugates for Flow Cytometry and Super-Resolution Microscopy

The high extinction coefficient (35,000 M⁻¹cm⁻¹) and pH insensitivity (pH 4-10) of BP Fluor 405 Acid make it an ideal precursor for generating custom antibody or protein conjugates destined for multicolor flow cytometry and STORM super-resolution microscopy. Its stability in acidic environments ensures reliable signal detection even when tracking internalized receptors through the endosomal pathway . The free acid form enables the synthesis of tailored reactive esters (e.g., STP esters) to optimize the degree of labeling or solubility for specific biomolecules, a key advantage for achieving optimal signal-to-noise ratios in demanding imaging applications .

Direct Fluorescent Labeling via SPPS

The carboxylic acid moiety of BP Fluor 405 Acid facilitates its direct, on-resin incorporation into synthetic peptides using standard coupling reagents like HATU. This eliminates the need for post-synthesis conjugation with a reactive dye, streamlining the production of fluorescently labeled peptides for receptor binding assays, protease activity monitoring, or targeted delivery studies . This is a distinct workflow advantage over Alexa Fluor 405 NHS ester and similar pre-activated dyes, which require a separate solution-phase conjugation step after peptide cleavage and purification, often leading to lower yields and more complex purification .

Cost-Effective High-Throughput Screening and Large-Scale Conjugation

For industrial or core facility laboratories performing large-scale antibody labeling (e.g., >10 mg of antibody) or running extensive compound library screens, the cost differential between BP Fluor 405 Acid and its closest analog, Alexa Fluor 405, becomes a critical procurement factor. The documented comparable brightness and spectral performance at a significantly lower cost allows for substantial budget savings over time without sacrificing assay sensitivity or reproducibility .

Sortagging for Site-Specific Protein Labeling

Derivatives of BP Fluor 405, such as the Gly-Gly-Gly conjugate, are specifically employed in sortagging applications. This technique uses the bacterial transpeptidase Sortase A to catalyze the site-specific ligation of a fluorophore to a protein of interest. The pH-insensitivity of the BP Fluor 405 fluorophore ensures robust signal generation throughout the enzymatic reaction and subsequent cell-based assays, which may involve changes in pH .

Application

Selection Property

Validation Focus

Flow Cytometry & Super-Resolution

Free acid for tailored reactive esters; pH insensitivity

Verify DOL and signal-to-noise in multicolor panels

Direct SPPS Peptide Labeling

Carboxylic acid for on-resin HATU coupling

Confirm incorporation and fluorescence after cleavage

High-Throughput Screening & Large-Scale Labeling

Cost-advantaged alternative with reported comparable brightness

Benchmark performance against reference dye in assay

Sortagging Site-Specific Labeling

Gly-Gly-Gly conjugate and pH insensitivity

Validate site-specific labeling efficiency and pH stability